Cas no 5972-99-6 (N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide)

5972-99-6 structure
Product name:N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide
N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide
- 4H-1,4-benzoxazine-4-acetamide, 2,3-dihydro-N-(3-methoxypropyl)-3-oxo-
- N-(3-methoxypropyl)-2-(3-oxo-1,4-benzoxazin-4-yl)acetamide
- DTXSID30410370
- SR-01000145012-1
- EU-0031055
- N-(3-METHOXYPROPYL)-2-(3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-4-YL)ACETAMIDE
- 5972-99-6
- SR-01000145012
- AKOS002124973
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- Inchi: InChI=1S/C14H18N2O4/c1-19-8-4-7-15-13(17)9-16-11-5-2-3-6-12(11)20-10-14(16)18/h2-3,5-6H,4,7-10H2,1H3,(H,15,17)
- InChI Key: SMFUXASAFLIVJV-UHFFFAOYSA-N
- SMILES: COCCCNC(=O)CN1C(=O)COC2=CC=CC=C21
Computed Properties
- Exact Mass: 278.12674
- Monoisotopic Mass: 278.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 67.9A^2
Experimental Properties
- Density: 1.205
- Boiling Point: 575.9°C at 760 mmHg
- Flash Point: 302.1°C
- Refractive Index: 1.539
- PSA: 67.87
N-(3-methoxypropyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide Related Literature
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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4. Book reviews
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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